Cas no 67853-03-6 (Methyl 3-(hydroxymethyl)benzoate)
67853-03-6 structure
Product Name:Methyl 3-(hydroxymethyl)benzoate
CAS No:67853-03-6
MF:C9H10O3
MW:166.173902988434
MDL:MFCD06202752
CID:507729
PubChem ID:155058
Update Time:2025-04-19
Methyl 3-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(hydroxymethyl)benzoate
- Benzoic acid, 3-(hydroxymethyl)-, methyl ester
- METHYL (3-HYDROXYMETHYL)BENZOATE
- 3-fluoro-5-hydroxymethyl-benzoic acid methyl ester
- 3-hydroxymethylbenzoic acid methyl ester
- 3-Hydroxymethyl-benzoic acid methyl ester
- AC1L4DJF
- AC1Q430K
- CTK2F4263
- Methyl 3-hydroxymethylbenzoate
- methyl m-hydroxymethylbenzoate
- m-methoxycarbonylbenzyl alcohol
- SBB059613
- SureCN40012
- FGOQWQMPNSYDBL-UHFFFAOYSA-N
- RW3801
- 0452AC
- NE26400
- RP22883
- AK122140
- 3-(Hydroxymethyl)b
- FT-0646471
- 67853-03-6
- Z431953134
- J-512650
- AKOS009591632
- DTXSID50218092
- MFCD06202752
- AC-24338
- EN300-65946
- CS-0096392
- SCHEMBL40012
- AB9726
- BS-13677
- Methyl3-(hydroxymethyl)benzoate
- AMY30321
- Methyl m-Hydroxymethylbenzoate; 3-(Methoxycarbonyl)benzyl Alcohol;
- DA-21101
-
- MDL: MFCD06202752
- Inchi: 1S/C9H10O3/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-5,10H,6H2,1H3
- InChI Key: FGOQWQMPNSYDBL-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 166.063
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.177
- Boiling Point: 296.5℃/760mmHg
- Flash Point: 129.9°C
- Refractive Index: 1.542
- PSA: 46.53
- LogP: 0.96550
Methyl 3-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ344-5g |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 5g |
4207CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ344-250mg |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 250mg |
532CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ344-100mg |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 100mg |
232CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ344-1g |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 1g |
1010.0CNY | 2021-07-12 | |
| Chemenu | CM102515-5g |
Benzoic acid, 3-(hydroxymethyl)-, methyl ester |
67853-03-6 | 95% | 5g |
$351 | 2021-06-17 | |
| Chemenu | CM102515-10g |
Benzoic acid, 3-(hydroxymethyl)-, methyl ester |
67853-03-6 | 95% | 10g |
$585 | 2021-06-17 | |
| Chemenu | CM102515-25g |
Benzoic acid, 3-(hydroxymethyl)-, methyl ester |
67853-03-6 | 95% | 25g |
$1122 | 2021-06-17 | |
| Alichem | A019097531-10g |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 10g |
$643.75 | 2023-09-01 | |
| Alichem | A019097531-25g |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 25g |
$1176.00 | 2023-09-01 | |
| Alichem | A019097531-100g |
Methyl 3-(hydroxymethyl)benzoate |
67853-03-6 | 95% | 100g |
$3848.00 | 2023-09-01 |
Methyl 3-(hydroxymethyl)benzoate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
67853-03-6 (Methyl 3-(hydroxymethyl)benzoate) Related Products
- 1679-64-7(Mono-Methyl terephthalate)
- 6908-41-4(Methyl 4-(hydroxymethyl)benzoate)
- 93-58-3(Methyl benzoate)
- 99-75-2(Methyl p-Toluate)
- 1459-93-4(Dimethyl isophthalate)
- 52178-50-4(Methyl 3-formylbenzoate)
- 1877-71-0(Monomethyl Isophthalate)
- 120-61-6(Dimethyl terephthalate)
- 99-36-5(Methyl 3-methylbenzoate)
- 1571-08-0(Methyl 4-formylbenzoate)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent